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Compound of Interest

N-(2-

Compound Name: Aminophenyl)cyclopentanecarbox
amide

CAS No.: 926217-21-2

Cat. No.: B1286162

Get Quote

\ J

Class | Selective Histone Deacetylase (HDAC) Inhibitor Scaffolds

Executive Summary

This technical guide provides a comprehensive analysis of N-(2-
aminophenyl)cyclopentanecarboxamide, a prototypical pharmacophore for the benzamide
class of Histone Deacetylase (HDAC) inhibitors. Unlike pan-HDAC inhibitors (e.g.,
hydroxamates like Vorinostat), this scaffold exhibits kinetic selectivity for Class | HDACs
(isoforms 1, 2, and 3) via a slow-tight binding mechanism. This document details the chemical
architecture, high-fidelity synthetic protocols, and structure-activity relationships (SAR) required
for the development of analogs such as Entinostat (MS-275).

Chemical Architecture & Pharmacophore Analysis
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The molecule functions as a modular inhibitor composed of three distinct domains.
Understanding this architecture is critical for rational drug design.
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The "Benzamide" Advantage

The N-(2-aminophenyl) moiety is the defining feature. While hydroxamates (—CONHOH) bind
Znz* rapidly and reversibly (fast-on/fast-off), the 2-aminobenzamide group undergoes a
conformational change upon binding, leading to a slow-on/slow-off kinetic profile. This long
residence time correlates with sustained biological efficacy, even after the drug is cleared from
plasma.

Synthetic Methodology: High-Fidelity Protocol

Expertise & Experience: Direct coupling of cyclopentanecarboxylic acid with o-
phenylenediamine (OPD) is a common novice error. This approach frequently yields a mixture
of mono-acylated product, bis-acylated by-product, and unreacted diamine, complicating
purification.

The Self-Validating Protocol: To ensure high purity and yield, a Mono-Boc Protection Strategy is
required. This prevents over-acylation and simplifies the workup.

Step-by-Step Workflow
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Reagents:

o Cyclopentanecarboxylic acid (1.0 eq)
e N-Boc-o-phenylenediamine (1.0 eq)
« HATU (1.2 eq) or EDC/HOB

e DIPEA (3.0 eq)

e DMF (Solvent)

o TFA/DCM (1:1) for deprotection
Protocol:

 Activation: Dissolve cyclopentanecarboxylic acid in anhydrous DMF under N2 atmosphere.
Add DIPEA and HATU. Stir for 15 minutes to generate the active ester.

e Coupling: Add N-Boc-o-phenylenediamine. Stir at room temperature for 12—16 hours.

o Checkpoint: Monitor via LC-MS. The disappearance of the amine starting material and
appearance of the Boc-protected intermediate (

) validates the step.

o Workup: Dilute with EtOAc, wash with 5% LiCl (to remove DMF), sat. NaHCOs, and brine.
Dry over Na2SOa4 and concentrate.

o Deprotection: Dissolve the intermediate in DCM. Add TFA dropwise at 0°C. Warm to RT and
stir for 2 hours.

o Mechanism:[1][2][3][4][5] Cleavage of the tert-butyl carbamate yields the free amine.

o Neutralization & Isolation: Concentrate in vacuo. Basify with sat. NaHCOs (carefully, to pH 8)
to liberate the free base. Extract with DCM/MeOH (9:1).
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 Purification: Recrystallize from Ethanol/Water or perform flash chromatography
(Hexane/EtOAC).

Visualization: Synthesis Pathway

Cyclopentanecarboxylic Activation Coupling
Acid (HATU/DIPEA) (+ N-Boc-OPD)

Boc-Protected Deprotection N-(2-Aminophenyl)
Intermediate (TFA/DCM) cyclopentanecarboxamide

Click to download full resolution via product page

Caption: Step-wise synthesis using the mono-Boc protection strategy to prevent bis-acylation.

Mechanism of Action: The Kinetic Selectivity

The 2-aminophenyl group functions as a bidentate ligand. The carbonyl oxygen and the free
amino group coordinate the Zinc ion (Zn2*) at the catalytic core of the HDAC enzyme.

Key Mechanistic Differentiators:

o Class | Selectivity: The internal cavity of Class | HDACs (1, 2, 3) possesses a specific "foot
pocket" adjacent to the zinc ion. The phenyl ring of the benzamide scaffold can access this
pocket, a feature lacking in Class lla enzymes.

o Residence Time: The inhibition is time-dependent. Initial binding is followed by a slow
conformational equilibration. This makes

(dissociation constant) less relevant than

(off-rate) for predicting efficacy.

Visualization: Binding Mode
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Caption: Bidentate chelation of Zn2+ and foot-pocket occupation driving Class | selectivity.

Structure-Activity Relationship (SAR) & Analogs

Maodifications to the N-(2-aminophenyl)cyclopentanecarboxamide scaffold drive potency and
physicochemical properties.

Table 1: SAR of Benzamide Analogs
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Modification .. ..
Analog Type . Effect on Activity Clinical Example
Region

Moderate potency;
Parent Scaffold Cyclopentyl Cap N/A
Probe molecule.

_ . Increased solubility _
Heterocyclic Cap Pyridine-3-methyl Entinostat (MS-275)
and potency.

Shifts selectivity
Extended Linker Cinnamy! / Vinyl profile; alters channel Mocetinostat

occupancy.

Increases metabolic
Fluorine Sub. 5-Fluoro on ZBG stability; enhances Chidamide

potency.

Critical Insight: Replacing the 2-amino group with a hydroxyl group (phenol) or removing it
entirely abolishes HDAC inhibitory activity, confirming the absolute requirement of the ortho-
diamine motif for zinc chelation in this class.

Therapeutic Applications

e Oncology:

o Solid Tumors: Used in combination with aromatase inhibitors (e.g., Exemestane) for ER+
breast cancer to reverse hormone therapy resistance.

o Mechanism: Hyperacetylation of histones H3/H4 reactivates silenced tumor suppressor
genes (e.g., p21).

e Neurology:

o Unlike hydroxamates, benzamides like this scaffold show potential in neurological models
(e.g., Friedreich's Ataxia) due to their ability to cross the blood-brain barrier and their
specific inhibition of HDACS3, which is implicated in memory formation and
neurodegeneration.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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